Cas no 1806741-06-9 (2-(Chloromethyl)-4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Chloromethyl)-4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine
• CAS No: 1806741-06-9
• MF: C₇H₄ClF₃N₂O₄
• MW: 272.565871238709
• CID: 4832821
• Update Time: 2025-06-29

2-(Chloromethyl)-4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Chloromethyl)-4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H4ClF3N2O4/c8-2-3-6(17-7(9,10)11)4(14)1-5(12-3)13(15)16/h1H,2H2,(H,12,14)
• InChI Key： QTAPWUXHIXSPKG-UHFFFAOYSA-N
• SMILES： ClCC1=C(C(C=C([N+](=O)[O-])N1)=O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 424
• XLogP3: 2
• Topological Polar Surface Area: 84.2

Additional information on 2-(Chloromethyl)-4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine

Introduction to 2-(Chloromethyl)-4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1806741-06-9)

2-(Chloromethyl)-4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine, a compound with the CAS number 1806741-06-9, is a multifunctional pyridine derivative that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals and materials science. This compound features a pyridine ring substituted with a chloromethyl group, a hydroxyl group, a nitro group, and a trifluoromethoxy group, making it a versatile building block for the synthesis of more complex molecules.

The chloromethyl group in 2-(Chloromethyl)-4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine is particularly noteworthy as it can undergo various chemical reactions, such as nucleophilic substitution and coupling reactions. This functional group allows for the introduction of additional substituents, thereby expanding the range of possible derivatives. The presence of the hydroxyl group adds to the compound's reactivity and solubility properties, making it suitable for use in both aqueous and organic solvents.

The nitro group in this compound is known for its strong electron-withdrawing properties, which can influence the electronic distribution within the molecule. This characteristic is particularly useful in the design of compounds with specific electronic properties, such as those used in organic electronics and photovoltaic materials. Additionally, the nitro group can be reduced to an amino group under appropriate conditions, providing another route for further chemical modification.

The trifluoromethoxy group is another key feature of this compound. Fluorinated compounds are known for their enhanced stability and unique physical properties, such as increased lipophilicity and altered biological activity. The trifluoromethoxy substituent can significantly affect the pharmacokinetic properties of molecules, making it an important consideration in drug design. Recent studies have shown that fluorinated compounds can exhibit improved bioavailability and reduced toxicity compared to their non-fluorinated counterparts.

In the pharmaceutical industry, 2-(Chloromethyl)-4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine has shown promise as an intermediate in the synthesis of novel drugs. Its multifunctional nature allows for the creation of compounds with diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. For example, derivatives of this compound have been investigated for their potential as inhibitors of specific enzymes involved in disease pathways.

In materials science, the unique combination of functional groups in 2-(Chloromethyl)-4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine makes it an attractive candidate for the development of advanced materials. The compound's ability to undergo various chemical reactions and its stability under different conditions make it suitable for use in polymer synthesis and other material applications. Recent research has explored its potential in creating conductive polymers and other functional materials with applications in electronics and energy storage.

The synthesis of 2-(Chloromethyl)-4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine typically involves a multi-step process that includes the formation of the pyridine ring followed by sequential introduction of the substituents. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. The choice of synthetic method often depends on factors such as yield, purity, and cost-effectiveness.

In conclusion, 2-(Chloromethyl)-4-hydroxy-6-nitro-3-(trifluoromethoxy)pyridine (CAS No. 1806741-06-9) is a versatile compound with significant potential across multiple fields. Its unique chemical structure provides a foundation for further research and development, opening up new possibilities in pharmaceuticals, materials science, and beyond. As ongoing studies continue to uncover new applications and properties of this compound, it is likely to play an increasingly important role in scientific advancements.